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Compound of Interest

Compound Name: 5-Chloropyrimidin-4-ol

Cat. No.: B1274708

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 5-
Chloropyrimidin-4-ol (CAS No. 4349-08-0). Adherence to these procedures is critical for
ensuring laboratory safety and proper chemical management.

Summary of Safety and Physical Data

While specific quantitative occupational exposure limits for 5-Chloropyrimidin-4-ol are not
readily available, the following table summarizes its known physical properties and qualitative
safety information. This information is compiled from various chemical supplier data and safety
data sheets for structurally related compounds.
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Parameter Value/information
Chemical Name 5-Chloropyrimidin-4-ol
CAS Number 4349-08-0
Molecular Formula C4HsCIN20
Molecular Weight 130.53 g/mol
Physical State Colorless crystalline solid.[1]
Melting Point 128-131 °CJ[1]
N Moderately soluble in polar organic solvents;
Solubility o -
limited water solubility.[1]
Potential for skin and eye irritation. May release
Primary Hazards toxic fumes (e.g., hydrogen chloride, nitrogen
oxides) upon heating or combustion.[1]
Store in a tightly sealed container in a cool, dry,
Storage well-ventilated place, away from moisture and

light.[1][2]

Operational Plan: Handling and Disposal

This section outlines the procedural, step-by-step guidance for the safe handling and disposal
of 5-Chloropyrimidin-4-ol.

Personal Protective Equipment (PPE)

All personnel must wear the following PPE before handling 5-Chloropyrimidin-4-ol:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity
before each use.

e Eye and Face Protection: Safety glasses with side shields or tightly fitting safety goggles. A
face shield is recommended when there is a risk of splashing.
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o Body Protection: A laboratory coat must be worn at all times. For tasks with a higher risk of
exposure, chemical-resistant coveralls are recommended.

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities
that may generate dust, a NIOSH-approved particulate respirator is required.

Safe Handling Procedures

o Engineering Controls: Handle 5-Chloropyrimidin-4-ol in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.[2] Facilities should be
equipped with an eyewash station and a safety shower in close proximity to the handling
area.[2]

e Procedural Steps:

[¢]

Designate a specific area for handling 5-Chloropyrimidin-4-ol.

o Before use, ensure all necessary PPE is donned correctly.

o Avoid direct contact with the skin, eyes, and clothing.[2]

o Minimize the formation of dust during handling.[2]

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.
o Keep the container tightly closed when not in use.[1][2]

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[1]

First Aid Measures

In the event of exposure, follow these first aid procedures immediately:

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water for at least 15 minutes.[1] Seek medical attention if irritation

develops or persists.
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do so. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill and Disposal Plan

e Spill Response:

o Evacuate non-essential personnel from the immediate area.

[e]

Ensure adequate ventilation.

o

Wearing appropriate PPE, carefully sweep up the spilled solid material, avoiding dust
generation.

o

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

[¢]

Clean the spill area with a suitable solvent, followed by soap and water.

[e]

Collect all cleanup materials in a sealed container for hazardous waste disposal.

» Waste Disposal:

o Dispose of 5-Chloropyrimidin-4-ol and any contaminated materials as hazardous
chemical waste.

o Do not dispose of down the drain or in regular trash.[2]

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name.
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o Follow all local, state, and federal regulations for hazardous waste disposal. This may
involve arranging for collection by a licensed chemical waste disposal company.[3]

Safe Handling Workflow
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Safe Handling Workflow for 5-Chloropyrimidin-4-ol
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Caption: A flowchart outlining the key steps for the safe handling of 5-Chloropyrimidin-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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